N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide

• IUPAC Name: N-[(E)-(2-hydroxy-3,5-dinitrophenyl)methylideneamino]-2-(naphthalen-1-ylamino)acetamide
• InChI: InChI=1S/C19H15N5O6/c25-18(11-20-16-7-3-5-12-4-1-2-6-15(12)16)22-21-10-13-8-14(23(27)28)9-17(19(13)26)24(29)30/h1-10,20,26H,11H2,(H,22,25)/b21-10+
• InChI Key: ZQRDPCAPGAXCGT-UFFVCSGVSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NCC(=O)NN=CC3=C(C(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-])O
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2NCC(=O)N/N=C/C3=C(C(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-])O
• Molecular Formula: C19H15N5O6
• Molecular Weight: 409.4 g/mol

Description

N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide, also known as DNAN, is a synthetic compound that has been extensively studied for its potential applications in various scientific research fields. DNAN is a yellow crystalline powder that is soluble in organic solvents, including methanol, ethanol, and acetone.

Mechanism of Action

The mechanism of action of N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide is not fully understood, but it is believed to involve the inhibition of enzymes involved in DNA replication and repair. N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide has been shown to induce DNA damage and cell cycle arrest in cancer cells. In addition, N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide has been shown to activate the p53 pathway, which is involved in the regulation of cell cycle progression and apoptosis.
Biochemical and Physiological Effects:
N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide has been shown to have a variety of biochemical and physiological effects, including the induction of DNA damage, cell cycle arrest, and apoptosis in cancer cells. N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide has also been shown to have antioxidant properties, which may contribute to its potential applications in cancer treatment. In addition, N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide has been shown to have a low toxicity profile, which makes it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide is its high energy content, which makes it a potential replacement for traditional explosives. N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide also has a low sensitivity to impact, friction, and heat, which makes it safer to handle than traditional explosives. However, one of the limitations of N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide is its relatively low solubility in water, which may limit its potential applications in certain scientific research fields.

Future Directions

There are several future directions for N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide research, including the development of N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide derivatives with different properties, the identification of new applications for N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide in medicine and environmental monitoring, and the optimization of the synthesis method for N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide. In addition, further research is needed to fully understand the mechanism of action of N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide and its potential applications in cancer treatment.

Synthesis Methods

N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide can be synthesized through a multistep process that involves the reaction of 2-naphthylamine with ethyl chloroacetate to form 2-(1-naphthylamino)acetohydrazide. The resulting compound is then reacted with 2-hydroxy-3,5-dinitrobenzaldehyde to produce N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide. The synthesis method is relatively simple and can be modified to produce N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide derivatives with different properties.

Scientific Research Applications

N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide has been extensively studied for its potential applications in various scientific research fields, including explosives, medicine, and environmental monitoring. In the field of explosives, N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide has been identified as a potential replacement for traditional explosives due to its high energy content and low sensitivity to impact, friction, and heat. N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide has also been studied for its potential applications in cancer treatment, as it has been shown to induce apoptosis in cancer cells. In addition, N'-(2-hydroxy-3,5-dinitrobenzylidene)-2-(1-naphthylamino)acetohydrazide has been used as a fluorescent probe for the detection of heavy metal ions in environmental samples.